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Compound of Interest

Compound Name: 1-Bromo-3-chlorobenzene

Cat. No.: B044181 Get Quote

An In-depth Technical Guide on 1-Bromo-3-chlorobenzene

This guide provides a detailed overview of the molecular structure and weight of 1-Bromo-3-
chlorobenzene, a halogenated aromatic compound utilized in various research and

development applications, including pharmaceutical synthesis and material science.

Quantitative Molecular Data
The fundamental molecular properties of 1-Bromo-3-chlorobenzene are summarized in the

table below. These values are crucial for stoichiometric calculations, analytical characterization,

and experimental design.

Property Value

Molecular Formula C₆H₄BrCl[1][2][3][4]

Molecular Weight 191.45 g/mol [1][2][4][5]

Standard Atomic Weights

   Carbon (C) [12.0096, 12.0116][6]

   Hydrogen (H) [1.00784, 1.00811][7]

   Bromine (Br) [79.901, 79.907][8][9]

   Chlorine (Cl) [35.446, 35.457][10][11]
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Molecular Structure
1-Bromo-3-chlorobenzene consists of a benzene ring substituted with a bromine atom and a

chlorine atom at positions 1 and 3, respectively. This substitution pattern is also referred to as a

meta-substitution.

Molecular structure of 1-Bromo-3-chlorobenzene.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-Bromo-3-chlorobenzene
can be found in various chemical literature and databases. A general synthetic approach

involves the diazotization of 3-chloroaniline followed by a Sandmeyer reaction with cuprous

bromide. Purification is typically achieved through distillation or chromatography.

Characterization techniques to confirm the structure and purity include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to determine

the chemical environment of the hydrogen and carbon atoms, confirming the substitution

pattern.

Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern, which is

characteristic of the compound.

Infrared (IR) Spectroscopy: Identifies the characteristic vibrational frequencies of the C-H, C-

C, C-Br, and C-Cl bonds.

Gas Chromatography (GC): Used to assess the purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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